Cas no 1806304-26-6 (2,4-Dichloro-3-methylbenzylamine)

2,4-Dichloro-3-methylbenzylamine is a chlorinated aromatic amine derivative with a molecular formula of C8H9Cl2N. This compound features a benzylamine core substituted with two chlorine atoms at the 2- and 4-positions and a methyl group at the 3-position, enhancing its reactivity and utility in organic synthesis. Its structural properties make it a valuable intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The dichloro and methyl substitutions contribute to its stability and selective reactivity, facilitating applications in cross-coupling reactions and functional group transformations. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light.

2,4-Dichloro-3-methylbenzylamine structure

1806304-26-6 structure

Product Name:2,4-Dichloro-3-methylbenzylamine

CAS No:1806304-26-6

MF:C₈H₉Cl₂N

MW:190.069760084152

CID:5004374

Update Time:2025-08-04

2,4-Dichloro-3-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-3-methylbenzylamine
- Inchi： 1S/C8H9Cl2N/c1-5-7(9)3-2-6(4-11)8(5)10/h2-3H,4,11H2,1H3
- InChI Key： NRQHWBFRPWGMLM-UHFFFAOYSA-N
- SMILES： ClC1C(C)=C(C=CC=1CN)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 129
XLogP3: 2.4
Topological Polar Surface Area: 26

2,4-Dichloro-3-methylbenzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010010340-250mg	2,4-Dichloro-3-methylbenzylamine	1806304-26-6	97%	250mg	470.40 USD	2021-07-06
Alichem	A010010340-500mg	2,4-Dichloro-3-methylbenzylamine	1806304-26-6	97%	500mg	823.15 USD	2021-07-06
Alichem	A010010340-1g	2,4-Dichloro-3-methylbenzylamine	1806304-26-6	97%	1g	1,549.60 USD	2021-07-06

2,4-Dichloro-3-methylbenzylamine Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 2,4-Dichloro-3-methylbenzylamine

2,4-Dichloro-3-methylbenzylamine: A Comprehensive Overview

2,4-Dichloro-3-methylbenzylamine, also known by its CAS number 1806304-26-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a benzylamine group and two chlorine atoms at the 2 and 4 positions of the benzene ring, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and material sciences. Recent studies have highlighted its role in enhancing the bioavailability of certain drugs and its ability to act as a precursor in the synthesis of advanced materials.

The synthesis of 2,4-Dichloro-3-methylbenzylamine involves a multi-step process that typically begins with the chlorination of an appropriate benzene derivative. The introduction of the methyl group at the 3-position is achieved through Friedel-Crafts alkylation, followed by selective chlorination at the 2 and 4 positions. The final step involves the formation of the benzylamine group via reductive amination or other amine-forming reactions. This compound's stability and reactivity make it an ideal building block for further chemical transformations.

In terms of applications, 2,4-Dichloro-3-methylbenzylamine has shown promise in drug discovery. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent studies, where it was used to synthesize enantiomerically enriched compounds with high optical purity. Additionally, this compound has been investigated for its potential as a ligand in transition metal-catalyzed reactions, enhancing catalytic efficiency and selectivity.

The environmental impact of 2,4-Dichloro-3-methylbenzylamine is another area of active research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 2,4-Dichloro-3-methylbenzylamine, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. Its role as a key intermediate in pharmaceutical and agrochemical synthesis, coupled with its potential in material sciences, underscores its importance in modern chemistry. As new studies emerge, this compound is expected to find even more innovative uses across various industries.